Cas no 1354962-82-5 (2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one
• CAS No: 1354962-82-5
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 4592772
• Update Time: 2025-06-09

2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C13H17ClN2O/c1-10-9-15-5-6-16(10)13(17)8-11-3-2-4-12(14)7-11/h2-4,7,10,15H,5-6,8-9H2,1H3
• InChI Key： SKRBQEQCQQJECC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCNCC1C)CC1=CC=CC(Cl)=C1

Additional information on 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one

Introduction to 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one (CAS No. 1354962-82-5)

2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1354962-82-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a chlorophenyl group and a methylpiperazine moiety, has garnered attention due to its structural and pharmacological properties. Its unique configuration makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the treatment of neurological and psychiatric disorders.

The compound's structure consists of an ethanone backbone connected to a 3-chlorophenyl ring and a 2-methylpiperazine side chain. This arrangement not only contributes to its solubility and bioavailability but also influences its interactions with biological targets. The chlorophenyl group, known for its ability to modulate neurotransmitter systems, plays a crucial role in the compound's pharmacological activity. Meanwhile, the methylpiperazine moiety enhances binding affinity to specific receptors, making it an attractive candidate for drug design.

Recent advancements in medicinal chemistry have highlighted the potential of 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one as a lead compound for further derivatization. Researchers have been exploring its derivatives to optimize pharmacokinetic profiles and improve therapeutic efficacy. For instance, modifications to the chlorophenyl ring or the methylpiperazine side chain have led to compounds with enhanced selectivity and reduced side effects. These modifications align with the broader trend in drug development towards more targeted and personalized therapies.

The compound's relevance is further underscored by its potential applications in treating conditions such as depression, anxiety, and schizophrenia. Studies have demonstrated that analogs of 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one can interact with serotonin and dopamine receptors, thereby modulating neurotransmitter activity. This mechanism of action is particularly intriguing given the complex interplay between these neurotransmitter systems in mental health disorders. The ability to fine-tune receptor interactions through structural modifications offers a promising avenue for developing next-generation therapeutics.

In addition to its pharmaceutical applications, 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one has shown promise in preclinical studies as a tool compound for understanding receptor dynamics. Its well-defined structure allows researchers to investigate how different functional groups influence binding affinity and selectivity. Such insights are invaluable for designing drugs that not only treat symptoms but also address underlying pathophysiological mechanisms. The compound's versatility makes it a cornerstone in academic and industrial research labs alike.

The synthesis of 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the ethanone core, followed by functionalization with the chlorophenyl group and the introduction of the methylpiperazine moiety. Each step requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally friendly.

The compound's stability under various conditions is another critical factor in its utility as a pharmaceutical intermediate. Studies have evaluated its shelf life under different storage conditions, revealing that proper handling can significantly extend its usability. This stability is essential for both research applications and potential commercialization, ensuring that scientists can rely on consistent quality throughout their experiments.

As research continues to evolve, so too does our understanding of how compounds like 2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one interact with biological systems. Emerging technologies such as computational modeling and high-throughput screening are accelerating the discovery process by allowing researchers to predict properties and optimize designs before conducting lengthy experimental campaigns. These tools are particularly powerful when combined with traditional wet-lab techniques, creating a synergistic approach to drug development.

The future prospects for derivatives of 1354962-82-5 are vast, with ongoing research exploring new therapeutic indications and mechanisms of action. Collaborative efforts between academia and industry are driving innovation by combining expertise in medicinal chemistry, pharmacology, and bioinformatics. Such collaborations are essential for translating laboratory findings into tangible benefits for patients worldwide.

In conclusion,2-(3-chlorophenyl)-1-(2-methylpiperazin-1-yl)ethan-1-one (CAS No. 1354962-82-5) represents a compelling example of how structural diversity can lead to novel therapeutic opportunities. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with applications spanning multiple disease areas. As research progresses, this compound will undoubtedly continue to inspire new developments in pharmaceutical chemistry.